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Cat. No.: B122396
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Abstract & Strategic Overview
This application note details the synthesis of Fingolimod (FTY720), a sphingosine-1-phosphate

(S1P) receptor modulator, utilizing 4-Octylphenethyl methanesulfonate as the key

electrophilic intermediate.

While early routes to Fingolimod employed reduction of phenones or cross-coupling strategies,

the alkylation of diethyl acetamidomalonate (DEAM) remains a benchmark for laboratory-scale

synthesis due to the ready availability of reagents and the convergent nature of the pathway.

This protocol focuses on the displacement of the methanesulfonate (mesylate) group—a potent

leaving group—by the DEAM anion, followed by reduction and hydrolysis to yield the final

amino-diol pharmacophore.

Critical Process Parameters (CPPs)
Electrophile Reactivity: The mesylate is a "hard" electrophile. To prevent elimination (styrene

formation), temperature control and base selection are critical.
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Anhydrous Conditions: The generation of the DEAM carbanion requires strictly anhydrous

conditions to prevent hydrolysis of the ester moieties or quenching of the base.

Safety (Genotoxicity): Alkyl methanesulfonates are potential genotoxic impurities (PGIs). All

handling requires containment within a certified chemical fume hood.

Safety & Handling Protocols
WARNING: This protocol involves the use of alkylating agents and metal hydrides.

Alkylating Agents: 4-Octylphenethyl methanesulfonate is a potent alkylating agent. It acts

as a direct-acting mutagen. Double-gloving (Nitrile/Laminate) and the use of a localized

exhaust ventilation (LEV) system are mandatory.

Reducing Agents: Lithium Aluminum Hydride (LiAlH₄) or Sodium Borohydride (NaBH₄) react

violently with water. Quenching protocols must be strictly followed.

Waste Disposal: All waste streams containing mesylates must be treated with a nucleophilic

scavenger (e.g., aqueous thiosulfate) prior to disposal to destroy active alkylating species.

Experimental Protocol
Step 1: Alkylation of Diethyl Acetamidomalonate
Objective: Formation of Diethyl 2-acetamido-2-(2-(4-octylphenyl)ethyl)malonate.

Reagents:

4-Octylphenethyl methanesulfonate (1.0 equiv)

Diethyl acetamidomalonate (DEAM) (1.2 equiv)

Sodium Ethoxide (NaOEt) (1.5 equiv) [Prepared in situ or 21% wt solution]

Solvent: Anhydrous Ethanol (EtOH) or DMF (for faster kinetics)

Procedure:
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Carbanion Generation: Charge a flame-dried reaction vessel (under N₂ atmosphere) with

anhydrous EtOH. Add DEAM (1.2 equiv). Slowly add NaOEt (1.5 equiv) at 0–5°C. Stir for 30

minutes to ensure complete deprotonation.

Addition: Dissolve 4-Octylphenethyl methanesulfonate in a minimal volume of anhydrous

EtOH (or THF). Add this solution dropwise to the DEAM anion mixture over 45 minutes,

maintaining internal temperature <10°C.

Reflux: Warm the mixture to room temperature, then heat to reflux (78°C) for 4–6 hours.

Monitor reaction progress via TLC (Hexane:EtOAc 3:1) or HPLC.[1] The mesylate spot

should disappear.

Workup: Cool to room temperature. Concentrate the solvent under reduced pressure.

Resuspend the residue in EtOAc and wash with water (x2) and brine (x1). Dry over Na₂SO₄

and concentrate to yield the crude diester intermediate.

Step 2: Reduction of the Diester
Objective: Conversion of the malonate diester and acetamido group to the N-acetyl diol. Note:

Direct reduction to the amine is possible with strong reducing agents, but a stepwise approach

(reduction then hydrolysis) often yields higher purity.

Reagents:

Diester Intermediate (from Step 1)

Lithium Aluminum Hydride (LiAlH₄) (4.0 equiv) or NaBH₄/CaCl₂ system

Solvent: Anhydrous THF

Procedure:

Setup: Suspend LiAlH₄ (4.0 equiv) in anhydrous THF at 0°C under Argon.

Addition: Dissolve the crude diester in THF and add dropwise to the hydride suspension. The

reaction is exothermic; control addition rate to maintain gentle reflux.
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Reaction: Stir at room temperature for 2 hours, then reflux for 1 hour to ensure complete

reduction of the sterically hindered esters.

Quench (Fieser Method): Cool to 0°C. Carefully add water (1 mL per g LiAlH₄), followed by

15% NaOH (1 mL per g), then water (3 mL per g).

Isolation: Filter the granular precipitate through Celite. Concentrate the filtrate to obtain the

N-acetylated diol intermediate.

Step 3: Hydrolysis to Fingolimod Hydrochloride
Objective: Removal of the N-acetyl protecting group.

Reagents:

N-acetyl diol intermediate

1M Hydrochloric Acid (HCl)

Ethanol[1]

Procedure:

Dissolve the intermediate in a 1:1 mixture of EtOH and 1M HCl.

Reflux for 2 hours.

Cool to 0°C. The product, Fingolimod HCl, may crystallize directly or require concentration.

Recrystallization: Recrystallize from EtOH/Et₂O to yield high-purity Fingolimod HCl as a

white solid.

Data Summary & Process Metrics
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Parameter Specification / Result Notes

Starting Material
4-Octylphenethyl

methanesulfonate

Purity >98% required to

minimize side-reactions.

Step 1 Yield 75 - 85%
Major loss: Elimination to

styrene derivative.

Step 2 Yield 80 - 90%
Sensitive to moisture; requires

excess hydride.

Overall Yield ~45 - 60%
Literature values vary based

on scale.

Appearance White crystalline powder Final HCl salt.

Melting Point 102 - 104°C
Consistent with literature

standards for HCl salt.

Pathway Visualization
The following diagram illustrates the synthetic workflow and the transformation of the carbon

skeleton.
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Figure 1: Synthetic pathway for Fingolimod illustrating the convergent assembly of the lipophilic

tail and polar head group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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